1-(Bromomethyl)-1-(3,3-dimethylbutoxy)-4-methylcyclohexane

• Molecular Formula: C14H27BrO
• Molecular Weight: 291.27 g/mol
• IUPAC Name: 1-(bromomethyl)-1-(3,3-dimethylbutoxy)-4-methylcyclohexane
• InChI: InChI=1S/C14H27BrO/c1-12-5-7-14(11-15,8-6-12)16-10-9-13(2,3)4/h12H,5-11H2,1-4H3
• InChI Key: YOQJMAHQVCGOOD-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(CC1)(CBr)OCCC(C)(C)C

Description

1-(Bromomethyl)-1-(3,3-dimethylbutoxy)-4-methylcyclohexane (C₁₃H₂₅BrO, MW 277.25) is a substituted cyclohexane derivative featuring three key substituents:

• Bromomethyl group: A reactive moiety facilitating nucleophilic substitution reactions.
• 3,3-Dimethylbutoxy group: A bulky ether substituent contributing to steric effects and lipophilicity.
• 4-Methyl group: Enhances steric bulk and influences conformational preferences of the cyclohexane ring .

This compound is structurally tailored for applications in organic synthesis and pharmaceutical research, where its reactivity and steric profile are leveraged to control reaction pathways or modulate biological activity.

Comparison with Similar Compounds

Comparison with Similar Compounds

2.1 Structural and Functional Group Analysis

The table below compares key features of structurally related cycloalkane derivatives:

Compound Name	Molecular Formula	Molecular Weight	Ring Size	Key Substituents	Applications
1-(Bromomethyl)-1-(3,3-dimethylbutoxy)-4-methylcyclohexane	C₁₃H₂₅BrO	277.25	Cyclohexane	Bromomethyl, 3,3-dimethylbutoxy, methyl	Synthesis, Pharmaceuticals
1-(Bromomethyl)-1-methanesulfonylcyclohexane	C₈H₁₅BrO₂S	263.17	Cyclohexane	Bromomethyl, methanesulfonyl	Pharmaceuticals, Materials
Methyl 1-(4-bromophenyl)cyclohexane-1-carboxylate	C₁₄H₁₇BrO₂	297.19	Cyclohexane	Bromophenyl, methyl carboxylate	Organic synthesis
1-(Bromomethyl)-1-((4-methylpentan-2-yl)oxy)cyclopentane	C₁₂H₂₃BrO	263.21	Cyclopentane	Bromomethyl, branched alkoxy	Research applications

Key Observations:

• Ring Size : Cyclohexane derivatives dominate due to their conformational stability (chair vs. boat conformers), whereas cyclopentane analogs (e.g., ) exhibit puckering effects, influencing solubility and reactivity .
• Methanesulfonyl groups (C₈H₁₅BrO₂S) are stronger electron-withdrawing groups, enhancing leaving-group ability in substitution reactions compared to ethers . Bromophenyl and carboxylate ester groups (C₁₄H₁₇BrO₂) enable π-π stacking and hydrogen bonding, respectively, which are critical in crystal engineering and drug-receptor interactions .

2.3 Physicochemical and Pharmacological Properties

• Lipophilicity : The cyclohexane core and bromine atom enhance lipid solubility, favoring blood-brain barrier penetration. This property is shared with cyclopentane analogs but modulated by substituent bulk .
• Hydrogen Bonding : The 3,3-dimethylbutoxy group acts as a hydrogen bond acceptor, influencing crystal packing (as per graph-set analysis ) and solubility in polar solvents.